1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(cyclohexylmethyl)-6-oxo-N-(4-pyridin-2-ylbutyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H33N3O2/c26-21-13-12-19(17-25(21)16-18-8-2-1-3-9-18)22(27)24-15-7-5-11-20-10-4-6-14-23-20/h4,6,10,14,18-19H,1-3,5,7-9,11-13,15-17H2,(H,24,27)
• InChI Key: LITRWUCAGHUMAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CC(CCC2=O)C(=O)NCCCCC3=CC=CC=N3
• Molecular Formula: C22H33N3O2
• Molecular Weight: 371.5 g/mol

Description

1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide, also known as CP-724714, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential as an anti-cancer agent due to its ability to inhibit the proliferation of tumor cells.

Mechanism of Action

1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide inhibits the activity of EGFR tyrosine kinase, which is overexpressed in many types of cancer cells. By inhibiting this enzyme, this compound blocks the downstream signaling pathways that are involved in cell proliferation, survival, and angiogenesis. This leads to the inhibition of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to inhibit the phosphorylation of EGFR and downstream signaling proteins, including AKT and ERK. In addition, this compound has been shown to induce apoptosis in cancer cells and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of 1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide is its specificity for EGFR tyrosine kinase, which makes it a promising anti-cancer agent with minimal off-target effects. However, this compound has a relatively short half-life and low bioavailability, which limits its effectiveness as a therapeutic agent. In addition, it has been shown to have variable efficacy in different types of cancer cells, which may limit its clinical utility.

Future Directions

For research on 1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide include the development of more potent and selective EGFR inhibitors, as well as the identification of biomarkers that can predict patient response to treatment. In addition, further studies are needed to investigate the optimal dosing and combination strategies for this compound in different types of cancer. Finally, the development of novel drug delivery systems may improve the bioavailability and efficacy of this compound as a therapeutic agent.

Scientific Research Applications

1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various types of cancer cells, including non-small cell lung cancer, breast cancer, and pancreatic cancer. In addition, this compound has been shown to enhance the effectiveness of chemotherapy and radiation therapy in preclinical studies.